![molecular formula C20H17O2P B1648451 8,8-Dihydro-8,8-diphenyl-2H,6H-[1,2]oxaphospholo[4,3,2-hi][2,1]benzoxaphosphole](/img/structure/B1648451.png)
8,8-Dihydro-8,8-diphenyl-2H,6H-[1,2]oxaphospholo[4,3,2-hi][2,1]benzoxaphosphole
Overview
Description
8,8-Dihydro-8,8-diphenyl-2H,6H-[1,2]oxaphospholo[4,3,2-hi][2,1]benzoxaphosphole is a useful research compound. Its molecular formula is C20H17O2P and its molecular weight is 320.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8,8-Dihydro-8,8-diphenyl-2H,6H-[1,2]oxaphospholo[4,3,2-hi][2,1]benzoxaphosphole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8,8-Dihydro-8,8-diphenyl-2H,6H-[1,2]oxaphospholo[4,3,2-hi][2,1]benzoxaphosphole including the price, delivery time, and more detailed information at info@benchchem.com.
properties
Product Name |
8,8-Dihydro-8,8-diphenyl-2H,6H-[1,2]oxaphospholo[4,3,2-hi][2,1]benzoxaphosphole |
|---|---|
Molecular Formula |
C20H17O2P |
Molecular Weight |
320.3 g/mol |
IUPAC Name |
4,4-diphenyl-3,5-dioxa-4λ5-phosphatricyclo[5.3.1.04,11]undeca-1(11),7,9-triene |
InChI |
InChI=1S/C20H17O2P/c1-3-10-18(11-4-1)23(19-12-5-2-6-13-19)20-16(14-21-23)8-7-9-17(20)15-22-23/h1-13H,14-15H2 |
InChI Key |
JRCBIOCDHCXDRD-UHFFFAOYSA-N |
SMILES |
C1C2=C3C(=CC=C2)COP3(O1)(C4=CC=CC=C4)C5=CC=CC=C5 |
Canonical SMILES |
C1C2=C3C(=CC=C2)COP3(O1)(C4=CC=CC=C4)C5=CC=CC=C5 |
Origin of Product |
United States |
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